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Compound of Interest
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Cat. No.: B1609195 Get Quote

Introduction

The synthesis of nanoparticles with controlled size, shape, and crystallinity is crucial for their

application in various fields, including electronics, drug delivery, and catalysis. The use of

barium oleate, often formed in situ from a barium precursor and oleic acid, is a versatile

method for the preparation of various nanoparticles, particularly perovskite materials like

barium titanate (BaTiO₃). Oleic acid plays a dual role in this process, acting as a capping agent

to control particle growth and prevent agglomeration, and facilitating the formation of a barium
oleate complex that serves as a reactive precursor. This protocol provides a detailed

methodology for the synthesis of barium titanate nanoparticles using a barium oleate-

mediated approach, primarily focusing on hydrothermal and solvothermal methods.

Core Principles

The synthesis relies on the reaction between a barium precursor (e.g., barium hydroxide,

barium acetate) and a titanium precursor (e.g., titanium dioxide, titanium isopropoxide) in the

presence of oleic acid. The oleic acid reacts with the barium salt to form barium oleate, which

then influences the nucleation and growth of the BaTiO₃ nanoparticles. The long alkyl chain of

oleic acid provides steric hindrance, which limits particle size and dictates the final morphology.

The reaction is typically carried out in a sealed vessel under elevated temperature and

pressure (hydrothermal/solvothermal conditions) to promote the crystallization of the desired

phase.
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Experimental Protocols
1. Hydrothermal Synthesis of Barium Titanate Nanocubes

This protocol is adapted from methodologies that utilize oleic acid for morphology control in a

hydrothermal system.

a. Materials:

Barium hydroxide octahydrate (Ba(OH)₂·8H₂O)

Titanium dioxide (TiO₂) nanoparticles (e.g., P25)

Oleic acid (C₁₈H₃₄O₂)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

b. Equipment:

Teflon-lined stainless steel autoclave

Magnetic stirrer with heating plate

Centrifuge

Oven

c. Procedure:

In a typical synthesis, a specific molar ratio of Ba(OH)₂·8H₂O to TiO₂ is used (e.g., Ba/Ti ratio

of 2:1).

Dissolve the desired amount of Ba(OH)₂·8H₂O and NaOH in deionized water with vigorous

stirring.
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In a separate beaker, disperse the TiO₂ nanoparticles in deionized water and sonicate for 15-

30 minutes to ensure a uniform suspension.

Add the TiO₂ suspension to the barium hydroxide solution under continuous stirring.

Add oleic acid to the mixture. The concentration of oleic acid is a critical parameter for

controlling the nanoparticle morphology.

Transfer the final suspension to a Teflon-lined stainless steel autoclave.

Seal the autoclave and heat it in an oven at a specified temperature (e.g., 180-220°C) for a

designated period (e.g., 12-48 hours).

After the reaction, allow the autoclave to cool down to room temperature naturally.

Collect the resulting white precipitate by centrifugation.

Wash the product repeatedly with deionized water and ethanol to remove any unreacted

precursors and residual oleic acid.

Dry the final product in an oven at 60-80°C for several hours.

2. Solvothermal Synthesis of Monodisperse Barium Titanate Nanoparticles

This protocol outlines a general procedure for synthesizing monodisperse BaTiO₃ nanoparticles

in a non-aqueous solvent system.

a. Materials:

Barium acetate (Ba(CH₃COO)₂)

Titanium isopropoxide (Ti[OCH(CH₃)₂]₄)

Oleic acid

1-Octadecene or other high-boiling point solvent

Ethanol
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Toluene or hexane (for washing)

b. Equipment:

Three-neck flask

Schlenk line for inert atmosphere

Heating mantle with temperature controller

Condenser

Magnetic stirrer

Centrifuge

c. Procedure:

Prepare a barium oleate precursor by reacting barium acetate with oleic acid in a high-

boiling point solvent like 1-octadecene. This is typically done by heating the mixture under

vacuum or an inert atmosphere to remove water and acetic acid.

In a separate flask, prepare the titanium precursor solution by dissolving titanium

isopropoxide in the same solvent.

Under an inert atmosphere (e.g., nitrogen or argon), inject the titanium precursor solution

into the hot barium oleate solution (e.g., at 200-280°C) with vigorous stirring.

Maintain the reaction at the desired temperature for a specific duration (e.g., 1-4 hours) to

allow for nanoparticle nucleation and growth.

After the reaction, cool the mixture to room temperature.

Add a non-solvent like ethanol to precipitate the nanoparticles.

Separate the nanoparticles by centrifugation.
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Wash the nanoparticles multiple times with a mixture of a non-polar solvent (e.g., toluene or

hexane) and a polar solvent (e.g., ethanol) to remove excess oleic acid and byproducts.

Dry the purified nanoparticles under vacuum.

Data Presentation
Table 1: Influence of Oleic Acid Concentration on BaTiO₃ Nanoparticle Size and Morphology

(Hydrothermal Method)

Ba/Ti Molar
Ratio

Oleic Acid
Concentrati
on (mol/L)

Temperatur
e (°C)

Time (h)
Average
Particle
Size (nm)

Morphology

2:1 0.05 200 24 ~50 Spherical

2:1 0.10 200 24 ~30 Cubic

2:1 0.20 200 24 ~25

Nanocubes

with sharp

edges[1]

Table 2: Parameters for Solvothermal Synthesis of BaTiO₃ Nanoparticles

Barium
Precursor

Titanium
Precursor

Surfactant/
Capping
Agent

Solvent
Temperatur
e (°C)

Resulting
Particle
Size (nm)

Barium

Acetate

Titanium

Isopropoxide
Oleic Acid

1-

Octadecene
250 6-10[2]

Barium

Hydroxide

Titanium

Dioxide
Oleic Acid

Ethanol/Wate

r
200 15-25
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Precursor Preparation

Reaction

Product Purification

Final Product

Barium Precursor
(e.g., Ba(OH)₂)

Mixing in Solvent
(e.g., Water, 1-Octadecene)

Titanium Precursor
(e.g., TiO₂) Oleic Acid

Hydrothermal/Solvothermal Reaction
(High T, P)

Centrifugation

Washing with
Water/Ethanol/Toluene

Drying in Oven/
Vacuum

BaTiO₃ Nanoparticles
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Input Parameters

Output CharacteristicsTemperature

Particle Size

influences

Crystallinity

influences

Reaction Time

influences

influences

Oleic Acid
Concentration controls

Morphology

controls
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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